Cas no 276855-74-4 (Hydrazinecarbodithioic acid, [1-(2-pyrimidinyl)ethylidene]-, methyl ester)

• Product Name: Hydrazinecarbodithioic acid, [1-(2-pyrimidinyl)ethylidene]-, methyl ester
• CAS No: 276855-74-4
• MF: C₈H₁₀N₄S₂
• MW: 226.321797847748
• CID: 1432325
• PubChem ID: 15446704
• Update Time: 2025-04-20

Hydrazinecarbodithioic acid, [1-(2-pyrimidinyl)ethylidene]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbodithioic acid, [1-(2-pyrimidinyl)ethylidene]-, methyl ester
• methyl N-(1-pyrimidin-2-ylethylideneamino)carbamodithioate
• 276855-74-4
• Methyl 2-(1-(pyrimidin-2-yl)ethylidene)hydrazinecarbodithioate

• Inchi： 1S/C8H10N4S2/c1-6(11-12-8(13)14-2)7-9-4-3-5-10-7/h3-5H,1-2H3,(H,12,13)/b11-6+
• InChI Key： KUZPSBJZMWYGRX-IZZDOVSWSA-N
• SMILES： S(C)C(N/N=C(\C)/C1N=CC=CN=1)=S

Computed Properties

• Exact Mass: 226.0349
• Monoisotopic Mass: 226.03468868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 50.17